Cas no 2229227-93-2 (3-(3,5-dichloropyridin-4-yl)propane-1-thiol)

• Product Name: 3-(3,5-dichloropyridin-4-yl)propane-1-thiol
• CAS No: 2229227-93-2
• MF: C₈H₉Cl₂NS
• MW: 222.134758710861
• CID: 5866130
• PubChem ID: 165845499
• Update Time: 2025-08-05

3-(3,5-dichloropyridin-4-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)propane-1-thiol
• 2229227-93-2
• EN300-1977440

• Inchi： 1S/C8H9Cl2NS/c9-7-4-11-5-8(10)6(7)2-1-3-12/h4-5,12H,1-3H2
• InChI Key： YCBSUTLJRJKGNU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1CCCS)Cl

Computed Properties

• Exact Mass: 220.9832759g/mol
• Monoisotopic Mass: 220.9832759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 13.9Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)propane-1-thiol

Professional Introduction to 3-(3,5-dichloropyridin-4-yl)propane-1-thiol (CAS No. 2229227-93-2)

3-(3,5-dichloropyridin-4-yl)propane-1-thiol is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its CAS number 2229227-93-2, features a unique molecular structure that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloropyridine and thiol functional groups provides a versatile platform for further chemical modifications, enabling researchers to explore its potential in drug discovery and development.

The compound's structure consists of a propane backbone substituted with a pyridine ring at the 4-position, which is further modified with two chlorine atoms at the 3- and 5-positions. This arrangement not only enhances its reactivity but also opens up possibilities for diverse interactions with biological targets. The thiol group, in particular, is known for its ability to participate in disulfide bond formation, making it a crucial component in the design of protein-based therapeutics and enzyme inhibitors.

In recent years, there has been growing interest in the development of novel small-molecule inhibitors targeting various disease pathways. The 3-(3,5-dichloropyridin-4-yl)propane-1-thiol molecule has been explored as a potential lead compound in this context. Its dual functionality allows for selective binding to specific biological receptors, which is essential for achieving high efficacy while minimizing off-target effects. This property makes it particularly attractive for the development of precision medicine approaches.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in cancer and inflammatory diseases. Researchers have leveraged the structural features of 3-(3,5-dichloropyridin-4-yl)propane-1-thiol to design molecules that can inhibit aberrant kinase activity. Preliminary studies have shown promising results in vitro, demonstrating its ability to disrupt signaling cascades associated with tumor growth and progression.

The compound's potential extends beyond kinase inhibition. Its unique scaffold has also been investigated for its antimicrobial properties. The combination of chloropyridine and thiol groups can interact with bacterial cell membranes, leading to disruption of cellular functions. This has led to explorations into using derivatives of this compound as novel antibiotics or antifungals, addressing the growing challenge of antibiotic resistance.

Synthetic chemistry plays a pivotal role in harnessing the full potential of 3-(3,5-dichloropyridin-4-yl)propane-1-thiol. Advanced synthetic methodologies have been employed to optimize its production, ensuring high purity and yield. Techniques such as cross-coupling reactions and palladium catalysis have been particularly useful in constructing the complex core structure efficiently. These advancements not only facilitate research but also pave the way for large-scale production if future clinical applications materialize.

The pharmaceutical industry is increasingly recognizing the importance of intermediate compounds like CAS No. 2229227-93-2. These molecules serve as building blocks for more complex drug candidates, reducing the time and cost associated with drug development pipelines. The versatility of this compound allows chemists to modify its structure in numerous ways, enabling the creation of libraries of derivatives with tailored properties. High-throughput screening techniques are often employed to identify the most promising candidates from these libraries.

In conclusion, 3-(3,5-dichloropyridin-4-yl)propane-1-thiol represents a significant advancement in chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for researchers exploring new therapeutic strategies. As our understanding of disease mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in developing innovative treatments for a wide range of conditions.